BENGHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties of 2-Sulfo-beta-
alanine: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Amino-2-sulfopropanoic acid

Cat. No.: B613136

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Sulfo-beta-alanine is a sulfonated derivative of the naturally occurring beta-amino acid, beta-
alanine. The introduction of a sulfonic acid group significantly modifies the physicochemical
properties of the parent molecule, enhancing its acidity and aqueous solubility. These
characteristics make it a valuable building block in medicinal chemistry and biotechnology,
particularly in applications requiring the modification of molecules to improve their water
solubility. This technical guide provides a comprehensive overview of the known
physicochemical properties of 2-sulfo-beta-alanine, details on its synthesis, and general
experimental protocols for its characterization. Due to a lack of specific publicly available
guantitative data for 2-sulfo-beta-alanine, this guide also presents data for the parent
compound, beta-alanine, as a point of reference and discusses the anticipated effects of

sulfonation.

Introduction

Beta-alanine is a non-proteinogenic amino acid that serves as a precursor to the synthesis of
carnosine, a dipeptide with important physiological roles, including pH buffering in muscle
tissue. The chemical modification of beta-alanine can lead to derivatives with unique properties
for various scientific applications. 2-Sulfo-beta-alanine, with the addition of a sulfonic acid
functional group, is a prime example of such a derivative. Its enhanced hydrophilic nature
makes it a key component in the development of water-soluble dyes, bioconjugates, and other
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labeled molecules for use in agueous environments[1][2][3]. This guide aims to consolidate the

available information on the physicochemical properties of 2-sulfo-beta-alanine to support its

application in research and development.

Chemical and Physical Properties

The fundamental chemical and physical properties of 2-sulfo-beta-alanine are summarized in

Table 1. For comparative purposes, the known properties of beta-alanine are provided in Table

2.

Table 1: Physicochemical Properties of 2-Sulfo-beta-alanine

Property Value Reference
IUPAC Name 3-Amino-2-sulfopropanoic acid  N/A
Molecular Formula CsH7NOsS [1]
Molecular Weight 169.16 g/mol [1]
Appearance White crystalline solid N/A
(presumed)
pKa Values Data not available N/A
Solubility High in water (qualitative) [1112][3]
Melting Point Data not available N/A
Boiling Point Data not available N/A
LogP Data not available N/A

Note: "N/A" indicates that specific experimental data for 2-sulfo-beta-alanine was not found in

the public domain during the literature search.

Table 2: Physicochemical Properties of Beta-alanine
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Property Value Reference
Molecular Formula C3H7NO2 [4]
Molecular Weight 89.09 g/mol [5]
Appearance White crystalline powder [5]
pKa1 (-COOH) 3.55 [4]
pKaz (-NHs*) 10.24 [4]
Solubility in Water 545 g/L (at 25 °C) [5]
Melting Point 200 °C (decomposes) [5]
LogP -3.05 [5]

The presence of the sulfonic acid group in 2-sulfo-beta-alanine is expected to significantly
lower the pKa of the acidic proton compared to the carboxylic acid proton of beta-alanine,
making it a much stronger acid. Consequently, its aqueous solubility is anticipated to be even
higher than that of beta-alanine.

Synthesis of 2-Sulfo-beta-alanine

A one-step synthesis of alpha-sulfo-beta-amino acids, including 2-sulfo-beta-alanine, has been
reported[6]. While the detailed experimental protocol is not available in the abstract, the
general approach involves the oxidation of cysteine[6].

Below is a generalized workflow for such a synthesis, based on common organic chemistry
principles.

Strong Oxidizing Agent
(e.g., peroxy acids)

Purification i
R 2-Sulfo-beta-alanine
(e.g., recrystallization, chromatography)
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A generalized workflow for the synthesis of 2-sulfo-beta-alanine.

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of 2-
sulfo-beta-alanine are not readily available. However, standard methodologies can be applied.

Determination of pKa Values

The pKa values of 2-sulfo-beta-alanine can be determined by potentiometric titration.

Prepare an aqueous solution Titrate with a standard solution Monitor pH using a calibrated pH meter Plot pH versus volume of titrant added Determine pKa values from the
of 2-sulfo-beta-alanine of a strong base (e.g., NaOH) p 9 P p half-equivalence points on the titration curve

Click to download full resolution via product page

Workflow for the determination of pKa values by potentiometric titration.

Determination of Aqueous Solubility

The equilibrium solubility of 2-sulfo-beta-alanine in water can be determined using the shake-

flask method.

Add excess 2-sulfo-beta-alanine Agitate the mixture at a constant Separate the saturated solution Determine the concentration of
" AR . - " 2-sulfo-beta-alanine in the saturated solution
to a known volume of water temperature until equilibrium is reached from the undissolved solid (e.g., by filtration or centrifugation)
(e.g., by HPLC or spectrophotometry)

Click to download full resolution via product page
Workflow for the determination of aqueous solubility by the shake-flask method.

Stability Assessment

The stability of 2-sulfo-beta-alanine can be assessed under various conditions (e.g., different

pH values and temperatures) over time.

Prepare solutions of 2-sulfo-beta-alanine Incubate the solutions for Withdraw aliquots at each time point z_sﬁ?;%’;ea}gzﬁ;":ingzgs"al?fum Determine the degradation rate
at different pH values and temperatures predefined time intervals a P (e.g., by HPLC) a and identify any degradation products
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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